2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98%

• IUPAC Name: [2,3,6-trifluoro-4-(trifluoromethyl)phenyl]hydrazine
• InChI: InChI=1S/C7H4F6N2/c8-3-1-2(7(11,12)13)4(9)5(10)6(3)15-14/h1,15H,14H2
• InChI Key: OCQFRDAQGXAYAE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1F)NN)F)F)C(F)(F)F
• Molecular Formula: C7H4F6N2
• Molecular Weight: 230.11 g/mol

Description

2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine (TFTPH) is a widely used reagent in synthetic organic chemistry. It is a versatile compound that can be used in a variety of laboratory experiments and research applications. TFTPH is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. Its unique properties make it a valuable tool for scientists working in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98% has a wide range of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used in the synthesis of heterocyclic compounds, such as pyridines and quinolines. In addition, 2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98% is used in the synthesis of polymers and other materials. Furthermore, 2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98% can be used as a catalyst in organic reactions, such as the oxidation of alcohols and the reduction of aldehydes and ketones.

Mechanism of Action

The mechanism of action of 2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98% is not fully understood. However, it is believed that the trifluoromethyl group of 2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98% is responsible for its reactivity. The trifluoromethyl group is thought to be a strong electron-withdrawing group, which allows it to interact with other molecules in a variety of ways. It is also believed that the trifluoromethyl group is responsible for the high reactivity of 2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98%.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98% are not fully understood. However, it is believed that 2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98% may have a variety of effects on the body, including the inhibition of enzymes and the modulation of gene expression. In addition, 2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98% may have an effect on cell signaling pathways, which could potentially lead to the development of new therapeutic agents.

Advantages and Limitations for Lab Experiments

The main advantage of using 2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98% in laboratory experiments is its versatility. 2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98% can be used in a variety of reactions, allowing for the synthesis of a wide range of compounds. In addition, 2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98% is relatively inexpensive, making it an attractive option for scientists on a budget. However, 2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98% is a highly reactive compound and should be handled with caution. In addition, 2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98% is a toxic compound and should be used in a well-ventilated area.

Future Directions

There are a number of potential future directions for the use of 2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98%. One potential direction is the development of new therapeutic agents based on the effects of 2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98% on cell signaling pathways. In addition, 2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98% could be used to develop new materials and polymers. Finally, 2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98% could be used in the synthesis of heterocyclic compounds, such as pyridines and quinolines.

Synthesis Methods

2,3,6-Trifluoro-4-(trifluoromethyl)phenylhydrazine, 98% can be synthesized using a variety of methods. The most commonly used method is the reaction of trifluoromethylbenzene with hydroxylamine in the presence of a strong acid catalyst. This reaction produces an intermediate compound, which is then reacted with trifluoromethylbenzene and hydroxylamine to form the desired product. Other methods of synthesis include the reaction of trifluoromethylbenzene with anhydrous hydrazine, the reaction of trifluoromethylbenzene with hydroxylamine in the presence of a strong base, and the reaction of trifluoromethylbenzene with hydroxylamine in the presence of a strong acid.